Cas no 384793-25-3 (tert-Butyl (2-bromo-4,6-dichlorophenyl)carbamate)

• Product Name: tert-Butyl (2-bromo-4,6-dichlorophenyl)carbamate
• CAS No: 384793-25-3
• MF: C₁₁H₁₂BrCl₂NO₂
• MW: 341.028480529785
• CID: 6494507
• Update Time: 2025-05-20

tert-Butyl (2-bromo-4,6-dichlorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-bromo-4,6-dichlorophenyl)carbamate

• Inchi： 1S/C11H12BrCl2NO2/c1-11(2,3)17-10(16)15-9-7(12)4-6(13)5-8(9)14/h4-5H,1-3H3,(H,15,16)
• InChI Key： XNJAOMNEPZFZEX-UHFFFAOYSA-N
• SMILES： N(C1C(=CC(Cl)=CC=1Br)Cl)C(=O)OC(C)(C)C

Additional information on tert-Butyl (2-bromo-4,6-dichlorophenyl)carbamate

Comprehensive Overview of tert-Butyl (2-bromo-4,6-dichlorophenyl)carbamate (CAS No. 384793-25-3)

tert-Butyl (2-bromo-4,6-dichlorophenyl)carbamate (CAS No. 384793-25-3) is a specialized organic compound widely utilized in pharmaceutical intermediates and agrochemical research. This compound belongs to the class of carbamate derivatives, which are known for their versatility in synthetic chemistry. With its unique bromo and dichloro substitutions, it serves as a critical building block for designing bioactive molecules. Researchers and industries value this compound for its potential applications in drug discovery and crop protection formulations.

The molecular structure of tert-Butyl (2-bromo-4,6-dichlorophenyl)carbamate features a tert-butyl group attached to a carbamate moiety, further linked to a 2-bromo-4,6-dichlorophenyl ring. This arrangement enhances its reactivity in cross-coupling reactions, making it a preferred choice for palladium-catalyzed transformations. Recent studies highlight its role in synthesizing heterocyclic compounds, which are pivotal in developing new-generation therapeutics. The compound's CAS No. 384793-25-3 ensures precise identification in global chemical databases and regulatory filings.

In the context of sustainable chemistry, tert-Butyl (2-bromo-4,6-dichlorophenyl)carbamate aligns with the growing demand for eco-friendly synthetic routes. Innovations in catalytic processes have reduced the environmental footprint of its production, addressing concerns about green chemistry. Additionally, its stability under ambient conditions makes it a practical candidate for large-scale manufacturing. Companies focusing on API development often explore this compound for its compatibility with continuous flow chemistry techniques.

The compound's relevance extends to academic research, where it is frequently cited in studies on structure-activity relationships (SAR). Its halogen-rich structure facilitates interactions with biological targets, aiding in the design of potent inhibitors. For instance, derivatives of tert-Butyl (2-bromo-4,6-dichlorophenyl)carbamate have shown promise in modulating enzyme functions, sparking interest in personalized medicine applications. This aligns with current trends in precision healthcare and targeted drug delivery systems.

From a market perspective, the demand for CAS No. 384793-25-3 is driven by its utility in high-value chemical synthesis. Suppliers emphasize its high purity grades (>98%) to meet the stringent requirements of GMP-compliant facilities. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its quality, ensuring consistency in research and industrial applications. Furthermore, its compatibility with automated synthesis platforms positions it as a key player in the digitalization of chemical production.

In summary, tert-Butyl (2-bromo-4,6-dichlorophenyl)carbamate (CAS No. 384793-25-3) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from pharmaceuticals to material science—underscore its importance in advancing scientific and industrial progress. As research continues to uncover new potentials, this compound remains a cornerstone in the toolkit of chemists and researchers worldwide.